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Compound of Interest

Compound Name: N-Cyclopentylaniline
CAS No.: 40649-26-1
Cat. No.: B1267050
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Cyclopentylaniline, including its
chemical properties, synthesis, and reactivity. While direct biological signaling pathways for N-
Cyclopentylaniline are not extensively documented, this guide also explores the signaling of
related N-aryl amine compounds to provide a contextual framework for potential research
applications.

Chemical Identity and Properties

N-Cyclopentylaniline, with the IUPAC name N-cyclopentylaniline, is a secondary amine
consisting of a cyclopentyl group attached to the nitrogen atom of an aniline molecule.[1][2]

Table 1: Physicochemical Properties of N-Cyclopentylaniline
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Property Value Source
IUPAC Name N-cyclopentylaniline [2]

CAS Number 40649-26-1 [31[4]
Molecular Formula Ci11HisN [11[3114]
Molecular Weight 161.24 g/mol [1]
Appearance Colorless to light yellow liquid [1]
Density 1.049 g/cm3 [4]
Boiling Point 274.4 °C at 760 mmHg [4]
Flash Point 124 °C [4]
SMILES C1CCC(C1)NC2=CC=CC=C2 [1]

InChI=1S/C11H15N/c1-2-6-
InChl 10(7-3-1)12-11-8-4-5-9-11/h1- [2]
3,6-7,11-12H,4-5,8-9H2

Synthesis of N-Cyclopentylaniline

The most common and efficient method for the synthesis of N-Cyclopentylaniline is through
the reductive amination of aniline with cyclopentanone.[1] This one-pot reaction involves the
formation of an imine intermediate, which is subsequently reduced to the desired secondary
amine.

This protocol is adapted from established procedures for the reductive amination of ketones
with amines.

Materials:
e Aniline
¢ Cyclopentanone

e Sodium triacetoxyborohydride (NaBH(OAC)3)
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Anhydrous Dichloromethane (DCM)

Glacial Acetic Acid

Saturated aqueous sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0Oa4)
Round-bottom flask

Magnetic stirrer and stir bar

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar, add aniline
(1.0 equivalent) and cyclopentanone (1.0-1.2 equivalents).

Solvent Addition: Dissolve the reactants in anhydrous dichloromethane (DCM).

Acid Catalyst: Add glacial acetic acid (1.0 equivalent) to the mixture to catalyze the formation
of the iminium ion.

Imine Formation: Stir the reaction mixture at room temperature for 30-60 minutes.

Reduction: Slowly add sodium triacetoxyborohydride (1.5 equivalents) to the reaction
mixture. Caution: The addition may be exothermic.

Reaction Monitoring: Allow the reaction to stir at room temperature for 12-24 hours. The
progress can be monitored by Thin Layer Chromatography (TLC).

Work-up:
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[e]

Quench the reaction by the slow addition of a saturated aqueous solution of sodium
bicarbonate until gas evolution ceases.

[e]

Transfer the mixture to a separatory funnel and separate the organic layer.

o

Extract the aqueous layer twice with DCM.

[¢]

Combine the organic layers and wash with saturated aqueous sodium bicarbonate
solution, followed by brine.

Drying and Concentration: Dry the combined organic phase over anhydrous magnesium
sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure using a
rotary evaporator.

Purification: The crude product can be purified by flash column chromatography on silica gel
to yield pure N-Cyclopentylaniline.
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Reaction Setup

Aniline + Cyclopentanone

Y

Anhydrous DCM

Y

Glacial Acetic Acid

Reaction
Y

Stir at RT (30-60 min)
(Imine Formation)

Y

Add NaBH(OAc)s
Stir at RT (12-24h)

Work-up & |Purification
Y

Quench with NaHCOs

Y

Extract with DCM

Y

Wash with NaHCOs & Brine

Y

Dry over MgSOa

Y

Concentrate

Y

Flash Chromatography

Pure N-Cyclopentylaniline
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N-Cyclopentylaniline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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